2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole

• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C10H11BrN2O/c1-14-9-3-2-7(6-8(9)11)10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key: IAKNMGIDQGQNGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NCCN2)Br

Description

2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-4-methoxybenzonitrile (1 g, 4.72 mmol) in 10 mL of ethane-1,2-diamine was added sulfur (0.121 g, 3.77 mmol) and the mixture was heated at 110° C. overnight. The mixture was cooled, quenched with water and extracted with ethyl acetate. The organic layer was washed with water and brine (25 mL each), dried over sodium sulfate, filtered, and concentrated to afford the title compound. LCMS: 257 (M+2)+.